Cas no 4305-74-2 (L-Glycero-D-mannoheptose)
L-Glycero-D-mannoheptose Chemical and Physical Properties
Names and Identifiers
-
- L-Glycero-D-mannoheptose
- AC1L45UU
- CTK4I6957
- D-glycero-D-galactoheptose
- D-glycero-D-manno-Heptose
- d-Manno-d-heptose
- d-Manno-heptose
- Dr-2cF,3tF,4tF,5cF,6rF,7-Hexahydroxy-heptanal
- glycero-manno-Heptose
- L-glycero-D-manno-Heptose
-
- Inchi: 1S/C7H14O7/c8-1-3(10)5(12)7(14)6(13)4(11)2-9/h1,3-7,9-14H,2H2/t3-,4+,5-,6-,7+/m1/s1
- InChI Key: YPZMPEPLWKRVLD-BIVRFLNRSA-N
- SMILES: O[C@@H]([C@@H]([C@@H](C=O)O)O)[C@@H]([C@H](CO)O)O
Computed Properties
- Exact Mass: 210.07392
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 7
- XLogP3: nothing
Experimental Properties
- PSA: 138.45
L-Glycero-D-mannoheptose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G598495-1mg |
L-Glycero-D-mannoheptose |
4305-74-2 | 1mg |
$119.00 | 2023-05-18 | ||
| TRC | G598495-5mg |
L-Glycero-D-mannoheptose |
4305-74-2 | 5mg |
$ 261.00 | 2023-09-07 | ||
| TRC | G598495-10mg |
L-Glycero-D-mannoheptose |
4305-74-2 | 10mg |
$ 500.00 | 2023-09-07 | ||
| TRC | G598495-25mg |
L-Glycero-D-mannoheptose |
4305-74-2 | 25mg |
$1160.00 | 2023-05-18 | ||
| TRC | G598495-50mg |
L-Glycero-D-mannoheptose |
4305-74-2 | 50mg |
$2036.00 | 2023-05-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1606483-5mg |
(2S,3S,4R,5R,6S)-2,3,4,5,6,7-hexahydroxyheptanal |
4305-74-2 | 98% | 5mg |
¥2929.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1606483-10mg |
(2S,3S,4R,5R,6S)-2,3,4,5,6,7-hexahydroxyheptanal |
4305-74-2 | 98% | 10mg |
¥5857.00 | 2024-05-13 | |
| Biosynth | MG04722-1 mg |
L-Glycero-D-manno-heptose |
4305-74-2 | 1mg |
$139.76 | 2023-01-03 | ||
| Biosynth | MG04722-2 mg |
L-Glycero-D-manno-heptose |
4305-74-2 | 2mg |
$190.58 | 2023-01-03 | ||
| Biosynth | MG04722-5 mg |
L-Glycero-D-manno-heptose |
4305-74-2 | 5mg |
$381.15 | 2023-01-03 |
L-Glycero-D-mannoheptose Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on L-Glycero-D-mannoheptose
Introduction to L-Glycero-D-mannoheptose (CAS No. 4305-74-2)
L-Glycero-D-mannoheptose, identified by the chemical compound code CAS No. 4305-74-2, is a monosaccharide with a unique structural configuration that has garnered significant attention in the field of biochemical research and pharmaceutical development. This seven-carbon sugar derivative belongs to the family of glycerolipids and has been studied for its potential applications in various biological pathways, particularly in glycosylation processes and as a precursor in synthetic chemistry.
The structural uniqueness of L-Glycero-D-mannoheptose lies in its stereochemical arrangement, which distinguishes it from other heptose sugars such as D-mannose and D-galactose. This distinct configuration makes it a valuable intermediate in the synthesis of complex carbohydrates and glycoconjugates, which are essential components of cell membranes, glycoproteins, and glycolipids. Recent advancements in carbohydrate chemistry have highlighted its role in developing novel therapeutic agents targeting infectious diseases and metabolic disorders.
In recent years, research on L-Glycero-D-mannoheptose has been further propelled by its potential applications in vaccine development. The sugar has been explored as a carbohydrate moiety in bacterial polysaccharide vaccines, where its ability to elicit a robust immune response has been demonstrated. Studies have shown that derivatives of this compound can enhance the efficacy of vaccine formulations by improving antigen presentation and adjuvant activity.
The synthesis of L-Glycero-D-mannoheptose has also seen significant progress, with researchers developing more efficient enzymatic and chemical methods to produce this sugar in high yields. Enzymatic approaches, particularly those involving glycosyltransferases and dehydrogenases, have enabled the production of enantiomerically pure forms of the compound, which is crucial for pharmaceutical applications. These advancements have not only improved the scalability of L-Glycero-D-mannoheptose production but also reduced costs, making it more accessible for industrial use.
Moreover, L-Glycero-D-mannoheptose has been investigated for its role in cellular signaling pathways. Its structural similarity to other heptoses allows it to interact with specific enzymes and receptors involved in cell communication. This interaction has been linked to various physiological processes, including inflammation regulation and immune response modulation. Researchers are exploring how modifications to the L-Glycero-D-mannoheptose molecule can enhance its bioactivity, potentially leading to new treatments for chronic inflammatory diseases.
Another area where L-Glycero-D-mannoheptose has shown promise is in the field of regenerative medicine. The sugar's ability to promote cell proliferation and differentiation has been observed in several experimental models. This property makes it a candidate for developing tissue engineering scaffolds and growth factors that can aid in wound healing and organ regeneration. Preliminary studies have indicated that L-Glycero-D-mанноheптоse-based biomaterials can enhance the integration of transplanted cells and improve tissue repair outcomes.
The chemical properties of L-Glycero-D-mannoheptose also make it a valuable tool in analytical chemistry. Its distinct spectral signature allows for easy detection and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods are crucial for characterizing complex carbohydrate mixtures and monitoring the synthesis of L-Glycero-D-mmanoheпtose derivatives.
In conclusion, L-Glycero-D-mmanoheпtose (CAS No. 4305-74-2) is a versatile monosaccharide with broad applications in biochemical research, pharmaceutical development, and regenerative medicine. Its unique structural configuration, along with its role in glycosylation processes and cellular signaling, positions it as a key compound in advancing therapeutic strategies against various diseases. As research continues to uncover new applications for this compound, its importance in the chemical and life sciences is likely to grow even further.